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Introduction

5,5'-dithiobis-(2-nitrobenzoic acid), commonly known as DTNB or Ellman's Reagent, is a
versatile, water-soluble compound essential for the quantification of free sulfhydryl (thiol)
groups in a solution.[1] Developed by George L. Ellman in 1959, this reagent has become a
staple in biochemical and pharmaceutical research for its specificity towards -SH groups at
neutral pH, its high molar extinction coefficient, and rapid reaction time.[1][2] The reaction
between DTNB and a free sulfhydryl group yields a mixed disulfide and 2-nitro-5-thiobenzoic
acid (TNB27).[1] The resulting TNB2?~ anion has a distinct yellow color, which can be quantified
spectrophotometrically by measuring its absorbance at 412 nm.[2][3] This allows for the
accurate determination of thiol concentrations in various samples, including proteins, peptides,
and other biological molecules.

This document provides detailed protocols for the preparation of DTNB stock and working
solutions, crucial for obtaining reliable and reproducible results in sulfhydryl quantification

assays.

Data Presentation: Quantitative Summary

The following tables summarize the key quantitative data for the preparation and use of DTNB
solutions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1670978?utm_src=pdf-interest
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/22582/faqs
https://www.thermofisher.com/order/catalog/product/22582/faqs
https://en.wikipedia.org/wiki/Ellman%27s_reagent
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/22582/faqs
https://en.wikipedia.org/wiki/Ellman%27s_reagent
https://www.bmglabtech.com/en/application-notes/ellmans-assay-for-in-solution-quantification-of-sulfhydryl-groups/
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.benchchem.com/product/b1670978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: Properties of DTNB (Ellman’s Reagent)

Property Value Reference

5,5'-dithio-bis-(2-nitrobenzoic

Chemical Name [1]
acid)

Molecular Formula C14HsN20sS:2 [4]

Molecular Weight 396.35 g/mol

CAS Number 69-78-3 [4]

Molar Extinction Coefficient (g)

14,150 M—icm™! [1][2]
of TNB2~ at 412 nm

Table 2: Preparation of DTNB Stock Solutions

Concentrati . .
Solvent Preparation  Storage Stability Reference
on
Dissolve 40
4°C,
mg of DTNB Upto3
DMSO 10 mM ) protected [5]
in 10 mL of ) months.
from light.
DMSO.
Dissolve
8 mg/mL (~20 )
Ethanol DTNB in [61[7]
mM)
ethanol.
Reaction
Buffer (e.g., )
Dissolve 0-5°C,
0.1M .
~5mM DTNB in the protected > 2 months. [61[7]
Phosphate, .
buffer. from light.
pH7.2,0.1
mM EDTA)

Table 3: Preparation of DTNB Working Solutions
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Concentrati

Preparation

Buffer Storage Stability Reference
on from Stock
) Dilute 10 mM
0.1 M Tris- Prepare
0.1 mM DMSO stock -- [5]
HCI, pH 7.5 fresh.
1:100.
0.1 M Sodium Dissolve 4 Prepare
Phosphate, 4 mg/mL (~10 mg of DTNB fresh,
) 1 week. [1]8]
pH8.0,1 mM mM) in 1 mL of protected
EDTA buffer. from light.
Prepare in
PBS, pH 7.2 -- -- 1-2 days. [1]
PBS.

Experimental Protocols
Protocol 1: Preparation of 10 mM DTNB Stock Solution

in DMSO

This protocol is recommended for creating a stable, concentrated stock solution that can be

stored for an extended period.

Materials:

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) powder

Dimethyl sulfoxide (DMSOQO), anhydrous

Microcentrifuge tubes or amber vials

Analytical balance

Vortex mixer
Procedure:

e Weigh out 40 mg of DTNB powder using an analytical balance.
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o Transfer the DTNB powder to a suitable container (e.g., a 15 mL conical tube).
e Add 10 mL of DMSO to the tube.[5]

o Vortex the mixture thoroughly until the DTNB is completely dissolved. The solution should be
a clear, yellow-to-orange color.

 Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber
vials to avoid repeated freeze-thaw cycles.

o Store the aliquots at 4°C, protected from light, for up to 3 months.[5]

Protocol 2: Preparation of a 0.1 mM DTNB Working
Solution in Tris Buffer

This protocol describes the dilution of the DMSO stock solution to a working concentration
suitable for most sulfhydryl assays.

Materials:

e 10 mM DTNB stock solution in DMSO (from Protocol 1)
e 0.1 M Tris-HCI buffer, pH 7.5

 Sterile conical tubes

Procedure:

Prepare 0.1 M Tris-HCI buffer and adjust the pH to 7.5.

To prepare the working solution, perform a 1:100 dilution of the 10 mM DTNB stock solution.
For example, to make 10 mL of working solution, add 100 uL of the 10 mM DTNB stock to
9.9 mL of 0.1 M Tris-HCI, pH 7.5.[5]

Mix the solution gently by inverting the tube.

This working solution should be prepared fresh before each experiment for optimal
performance.
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Protocol 3: Preparation of DTNB Working Solution
directly in Phosphate Buffer

This protocol is suitable for when a fresh working solution is prepared for immediate use
without an intermediate stock.

Materials:

o 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) powder

Reaction Buffer: 0.1 M Sodium Phosphate, pH 8.0, containing 1 mM EDTA[1][8]

Analytical balance

pH meter

Stir plate and stir bar (optional)

Procedure:

Prepare the Reaction Buffer (0.1 M Sodium Phosphate, 1 mM EDTA) and adjust the pH to
8.0.[8]

e Weigh out 4 mg of DTNB powder.[8]

e Dissolve the DTNB in 1 mL of the Reaction Buffer.[8] Gentle stirring or slight warming may
aid in dissolution.[9]

e Ensure the DTNB is fully dissolved before use.

» This solution should be prepared fresh and protected from light.[8] It is stable for about one
week when stored at 4°C.[1]

Visualizations
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Materials Procedure
DTNB Powder | 1. Weigh 40 mg DTNB | 2. Add 10 mL DMSO | 3. Vortex to Dissolve > 4. Aliquot 5. Store at 4°C
A
DMSO

Click to download full resolution via product page

Caption: Workflow for preparing 10 mM DTNB stock solution in DMSO.
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Caption: Workflow for preparing DTNB working solution from a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of DTNB Stock and Working Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670978#how-to-prepare-dtnb-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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